![molecular formula C8H12O3 B1580887 2-Cyclohexyl-2-oxoacetic acid CAS No. 4354-49-8](/img/structure/B1580887.png)
2-Cyclohexyl-2-oxoacetic acid
Overview
Description
2-Cyclohexyl-2-oxoacetic acid is a chemical compound with the CAS number 4354-49-8 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular formula of this compound is C8H12O3 . The molecular weight is 156.18 .Chemical Reactions Analysis
The oxidation of cyclohexane, a related compound, has been studied extensively. The process involves the in-situ production of H2O2 from molecular H2 and O2 . The activation of cyclohexane and O2 is the rate-determining step in the formation of cyclohexyl hydroperoxide intermediate (CyOOH), cyclohexanol, and cyclohexanone .Scientific Research Applications
Structural Characterization and Medicinal Properties
2-Amino-2-oxoacetic acid, a compound related to 2-cyclohexyl-2-oxoacetic acid, has shown significant potential in medicinal applications due to its inhibitory action on metabolic pathways of tumor cells, demonstrating anticancer activity against nasopharyngeal carcinoma cells. Its structural characterization, crucial for understanding its mechanisms of action, has been conducted using powder X-ray diffraction and other spectroscopic techniques (Delgado et al., 2019).
Synthesis and Antimicrobial Applications
Ethyl 2-(2,6-dioxocyclohexyl)-2-oxoacetate, a derivative of this compound, has been synthesized and found to possess antimicrobial properties. This synthesis involves reactions with cyclohexane-1,3-dione and diethyl oxalate, indicating potential for pharmaceutical applications (Ghelani, Khunt, & Naliapara, 2017).
Importance in Synthesis of Medicinal Compounds
Cyclohexylacetic acid derivatives, closely related to this compound, have been used as intermediates in the synthesis of important medicinal compounds, such as COX 2 inhibitors. These processes involve multiple steps including bromination, aminolysis, and acetylation, highlighting the compound's role in complex pharmaceutical synthesis (Hai, 2001).
Application in Flotation Process
Cyclohexyl hydroxamic acid, structurally similar to this compound, has been evaluated for use in the flotation of minerals. Density Functional Theory (DFT) calculations, mineral flotation tests, adsorption measurements, and zeta potential determination have been employed to demonstrate its effectiveness as a collector in scheelite flotation (Zhao et al., 2013).
Use in Microwave-assisted Synthesis
A microwave-assisted decarboxylative three-component coupling involving 2-oxoacetic acid, an amine, and an alkyne has been developed. This method, involving compounds like this compound, offers an efficient approach for synthesizing polysubstituted propargylamines (Feng et al., 2011).
Antioxidant and Enzymatic Activity
The amino acid [1-(aminomethyl)cyclohexyl]acetic acid, a compound related to this compound, has been used to produce Schiff base ligands with metal ions, demonstrating antioxidant properties and selective xanthine oxidase inhibitory activities. This highlights potential applications in biochemical and pharmaceutical research (Ikram et al., 2015).
Mechanism of Action
properties
IUPAC Name |
2-cyclohexyl-2-oxoacetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O3/c9-7(8(10)11)6-4-2-1-3-5-6/h6H,1-5H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMCSZGFLUYCDOG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90195873 | |
Record name | alpha-Oxocyclohexaneacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90195873 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4354-49-8 | |
Record name | α-Oxocyclohexaneacetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4354-49-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | alpha-Oxocyclohexaneacetic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004354498 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | alpha-Oxocyclohexaneacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90195873 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | α-oxocyclohexaneacetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.207 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ALPHA-OXOCYCLOHEXANEACETIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6FDP7R48PM | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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